(1-Allyl-1H-benzoimidazol-2-yl)-(2-methoxy-benzyl)-amine

• IUPAC Name: N-[(2-methoxyphenyl)methyl]-1-prop-2-enylbenzimidazol-2-amine
• InChI: InChI=1S/C18H19N3O/c1-3-12-21-16-10-6-5-9-15(16)20-18(21)19-13-14-8-4-7-11-17(14)22-2/h3-11H,1,12-13H2,2H3,(H,19,20)
• InChI Key: TXEPKFDUZZMFRQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1CNC2=NC3=CC=CC=C3N2CC=C
• Molecular Formula: C18H19N3O
• DSSTOX Substance ID: DTXSID601326271
• Molecular Weight: 293.4 g/mol
• Solubility: 30.2 [ug/mL] (The mean of the results at pH 7.4)
• CAS No.: 692274-96-7

Description

(1-Allyl-1H-benzoimidazol-2-yl)-(2-methoxy-benzyl)-amine is a useful research compound. Its molecular formula is C18H19N3O and its molecular weight is 293.4 g/mol. The purity is usually 95%.
The exact mass of the compound 1-allyl-N-(2-methoxybenzyl)-1H-benzimidazol-2-amine is 293.152812238 g/mol and the complexity rating of the compound is 362. The solubility of this chemical has been described as 30.2 [ug/mL]. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Photonic and Sensor Applications

Research on novel multicolor and photoswitchable fluorescent polymer nanoparticles, prepared through copolymerization techniques involving allyl-based compounds, highlights the potential of such materials in photonic applications and multiplexed bioanalysis. These nanoparticles exhibit tunable fluorescence emission properties under different light conditions, suggesting applications in optical sensors, data storage, and bioimaging (Chen et al., 2012).

Anticancer Research

Compounds containing benzimidazole ligands, including those structurally related to 1-allyl-N-(2-methoxybenzyl)-1H-benzimidazol-2-amine, have been synthesized and studied for their potential anticancer properties. These studies involve the synthesis of palladium(II) and platinum(II) complexes to explore their cytotoxic effects on various cancer cell lines, indicating a possible avenue for anticancer drug development (Ghani & Mansour, 2011).

Synthetic Methodologies

Research into green methodologies for benzoylation of nucleosides using benzoyl cyanide in ionic liquids presents an environmentally friendly alternative for modifying compounds with benzimidazole functionalities. This approach is significant for the selective functionalization of compounds, which could be relevant for the synthesis and modification of 1-allyl-N-(2-methoxybenzyl)-1H-benzimidazol-2-amine and related molecules (Prasad et al., 2005).

Oxidative Transformations

The use of 2-Iodoxybenzoic acid (IBX) in oxidative transformations, including the oxidation of allylic and benzylic positions, is another area of interest. Such methodologies could be applicable to the functionalization or transformation of 1-allyl-N-(2-methoxybenzyl)-1H-benzimidazol-2-amine, particularly in the context of synthesizing derivatives with enhanced biological or photophysical properties (Nair, 2020).